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Compound of Interest

Compound Name: Lonp1-IN-2

Cat. No.: B10857309 Get Quote

Researchers and laboratory personnel must handle Lonp1-IN-2, a potent and selective LONP1

inhibitor used in cancer research, with care and dispose of it in accordance with institutional

and regulatory guidelines.[1][2] Although a specific Safety Data Sheet (SDS) for Lonp1-IN-2 is

not readily available, general best practices for the disposal of chemical laboratory waste

should be strictly followed. All chemical waste must be disposed of through a designated

hazardous waste program.[3]

Summary of Known Lonp1-IN-2 Data
Below is a table summarizing the available information for Lonp1-IN-2.
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Property Value Source

Product Name Lonp1-IN-2 [1]

Synonym Compound 9e [1]

CAS Number 2729981-17-1 [1]

Molecular Formula C₂₄H₂₁FN₄O₂S Inferred

Molecular Weight 464.52 g/mol Inferred

Primary Function
Potent and selective LONP1

inhibitor
[1]

IC₅₀ 0.093 μM [1]

Typical Form Solid or in DMSO solution [1]

Research Area Cancer [1]

Experimental Protocol: General Disposal of Lonp1-
IN-2 Waste
The following protocol outlines the general steps for the proper disposal of Lonp1-IN-2 waste,

including pure compound, solutions, and contaminated materials. This is a general guideline

and must be adapted to comply with your institution's specific hazardous waste procedures.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Lonp1-IN-2 and its waste.

2. Waste Segregation:

Solid Waste: Collect unused or expired solid Lonp1-IN-2, along with any grossly

contaminated items (e.g., weigh boats, pipette tips), in a designated, compatible, and clearly

labeled hazardous waste container.

Liquid Waste:
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Collect solutions containing Lonp1-IN-2 (e.g., in DMSO) in a separate, leak-proof, and

compatible hazardous waste container.

Do not mix with incompatible waste streams. For instance, store acids and bases

separately, and keep oxidizing agents away from organic compounds.[4]

Sharps Waste: Needles, syringes, or other sharps contaminated with Lonp1-IN-2 must be

disposed of in a designated sharps container.

Empty Containers: Empty containers of Lonp1-IN-2 should be triple-rinsed with a suitable

solvent. The first rinsate must be collected as hazardous waste.[5][6] Subsequent rinses may

be permissible for drain disposal depending on local regulations, but it is best practice to

collect all rinsates as hazardous waste. After rinsing, deface the label and dispose of the

container as regular trash or according to institutional policy.[3]

3. Waste Container Management:

Use only approved and compatible containers for hazardous waste collection. Plastic

containers are often preferred to avoid breakage.[5]

Ensure all waste containers are properly labeled with "Hazardous Waste" and the full

chemical name ("Lonp1-IN-2"). The accumulation start date should also be clearly marked.

Keep waste containers securely closed except when adding waste.[3][4]

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4] This area should be under the control of the laboratory personnel.

Use secondary containment (e.g., a tray) to capture any potential leaks.[6]

4. Disposal Request and Pickup:

Once a waste container is full or has been in the SAA for the maximum allowed time (e.g.,

one year for partially filled containers), arrange for its collection by your institution's

Environmental Health and Safety (EH&S) or equivalent department.[4]

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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Important Considerations:

NEVER dispose of Lonp1-IN-2 down the drain.[3]

NEVER dispose of Lonp1-IN-2 by evaporation in a fume hood.[3][4]

Consult your institution's chemical hygiene plan and hazardous waste disposal guidelines for

specific instructions.

Logical Workflow for Lonp1-IN-2 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Lonp1-IN-2 and associated waste.
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Caption: Workflow for the safe disposal of Lonp1-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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